Cas no 1229456-10-3 (1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazol-5-amine)

• Product Name: 1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazol-5-amine
• CAS No: 1229456-10-3
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5746543
• PubChem ID: 59394553
• Update Time: 2025-07-22

1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2509712
• EN300-1149250
• AMOLBCSZUPZNFB-UHFFFAOYSA-N
• 1-methyl-3-(1-methyl-cyclopropyl)-1h-pyrazol-5-ylamine
• 1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazol-5-amine
• 1229456-10-3
• AT30319
• 1H-Pyrazol-5-amine, 1-methyl-3-(1-methylcyclopropyl)-

• Inchi： 1S/C8H13N3/c1-8(3-4-8)6-5-7(9)11(2)10-6/h5H,3-4,9H2,1-2H3
• InChI Key： AMOLBCSZUPZNFB-UHFFFAOYSA-N
• SMILES： N1=C(C=C(N)N1C)C1(C)CC1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 302.8±30.0 °C(Predicted)
• pka: 4.50±0.10(Predicted)

Additional information on 1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazol-5-amine

Professional Introduction to Compound with CAS No 1229456-10-3 and Product Name: 1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazol-5-amine

The compound identified by the CAS number 1229456-10-3 and the product name 1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic organic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. Pyrazoles are known for their structural versatility, which allows for modifications that can enhance their pharmacological properties, making them valuable scaffolds for medicinal chemistry.

Recent research in the domain of heterocyclic compounds has highlighted the importance of structural motifs that incorporate cycloalkyl groups, such as cyclopropyl, due to their ability to modulate binding affinity and metabolic stability. The presence of a 1-methylcyclopropyl substituent in the 1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazol-5-amine molecule is particularly noteworthy, as it introduces a rigid, three-membered ring structure that can influence both the electronic properties and spatial orientation of the molecule. This feature is often exploited to improve interactions with biological targets, thereby enhancing efficacy and selectivity.

The pyrazol-5-amine moiety is another critical component of this compound, serving as a key pharmacophore that can engage with various biological receptors and enzymes. Amines are frequently involved in hydrogen bonding interactions, which are crucial for stabilizing binding affinities. The specific positioning of the amine group at the 5-position of the pyrazole ring in 1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazol-5-amine suggests potential applications in targeting proteins that rely on amine-based interactions, such as kinases or other enzyme families.

Current advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high precision. The structural features of 1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazol-5-amine, including its cyclopropyl substituent and amine functionality, have been computationally analyzed to assess their potential role in modulating biological activity. These studies suggest that the compound may exhibit inhibitory effects on certain therapeutic targets, making it a promising candidate for further exploration in drug discovery.

In vitro studies have begun to elucidate the pharmacological profile of 1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazol-5-amine, focusing on its interactions with relevant biological pathways. Preliminary data indicate that this compound demonstrates moderate affinity for specific enzyme targets, which could translate into therapeutic benefits in conditions where these enzymes play a pivotal role. The combination of structural rigidity provided by the cyclopropyl group and functional diversity introduced by the amine moiety positions this molecule as a versatile tool for medicinal chemists.

The synthesis of 1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazol-5-amine represents a testament to the progress in synthetic methodologies within organic chemistry. The ability to construct complex heterocyclic frameworks like this one with high yield and purity underscores the sophistication of modern synthetic techniques. This compound serves as an excellent example of how structural complexity can be leveraged to develop novel pharmacological entities.

Future research directions for 1229456-10-3 and its derivatives may include exploring its potential as an intermediate in multi-step syntheses aimed at generating more complex drug candidates. Additionally, investigating its pharmacokinetic properties will be essential to assess its suitability for clinical applications. The integration of experimental data with computational modeling will provide a comprehensive understanding of its behavior both in vitro and potentially in vivo.

The significance of compounds like 1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazol-5-amine extends beyond their immediate therapeutic applications. They serve as valuable building blocks for generating libraries of molecules that can be screened for new drug targets. The growing interest in pyrazole derivatives underscores their potential as pharmacological tools, driving further innovation in this area.

In conclusion, the compound identified by CAS number 1229456-10-3 and named 1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazol-5-amine exemplifies the intersection of structural complexity and biological function. Its unique structural features, including the pyrazol-5-amino group and methylcyclopropyl substituent, make it a compelling subject for further investigation. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this one will remain at the forefront of pharmaceutical innovation.